3-(4-Chloro-phenyl)-1-ethyl-1-pyrrolidin-3-yl-urea

• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-1-ethyl-1-pyrrolidin-3-ylurea
• InChI: InChI=1S/C13H18ClN3O/c1-2-17(12-7-8-15-9-12)13(18)16-11-5-3-10(14)4-6-11/h3-6,12,15H,2,7-9H2,1H3,(H,16,18)
• InChI Key: LEMUPAMPYMNXCT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCNC1)C(=O)NC2=CC=C(C=C2)Cl

Description

3-(4-Chloro-phenyl)-1-ethyl-1-pyrrolidin-3-yl-urea is a useful research compound. Its molecular formula is C13H18ClN3O and its molecular weight is 267.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-[3-(4-chloro-phenyl)-1-ethylureido]-pyrrolidine-1-carboxylic acid tert-butyl ester (0.4 g, 1.08 mmol) in dichloromethane (5.0 ml) cooled at 0° C. was treated with trifluoroacetic acid (20%) and warmed to room temperature and stirred for 2 h. The reaction was concentrated in vacuo, diluted with ethyl acetate and free based with 10% aqueous sodium bicarbonate. The combined organics were dried over sodium sulfate. The product was used without any further purification. ESI-MS m/z: 268 (M+1), UV retention time: 1.02 min.